Cas no 1240569-14-5 ([(3-Fluorophenyl)methyl](prop-2-en-1-yl)amine hydrochloride)

• Product Name: [(3-Fluorophenyl)methyl](prop-2-en-1-yl)amine hydrochloride
• CAS No: 1240569-14-5
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• MDL: MFCD16810424
• CID: 4690238
• Update Time: 2025-05-23

[(3-Fluorophenyl)methyl](prop-2-en-1-yl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(3-Fluorophenyl)methyl](prop-2-en-1-yl)amine hydrochloride

• MDL： MFCD16810424
• Inchi： 1S/C10H12FN.ClH/c1-2-6-12-8-9-4-3-5-10(11)7-9;/h2-5,7,12H,1,6,8H2;1H
• InChI Key： KVQIWLKFRVRSNU-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)CNCC=C

Computed Properties

• Exact Mass: 201.072
• Monoisotopic Mass: 201.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: NA
• Flash Point: 144.5±30.7 °C

[(3-Fluorophenyl)methyl](prop-2-en-1-yl)amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on [(3-Fluorophenyl)methyl](prop-2-en-1-yl)amine hydrochloride

[(3-Fluorophenyl)methyl](prop-2-en-1-yl)amine hydrochloride: A Comprehensive Overview

[(3-Fluorophenyl)methyl](prop-2-en-1-yl)amine hydrochloride, with the CAS number 1240569-14-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as FPA hydrochloride, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a fluorophenyl group attached to a methylamine moiety, which is further connected to a propenyl group. This combination of functional groups imparts distinctive chemical and biological characteristics.

The synthesis of [(3-Fluorophenyl)methyl](prop-2-en-1-yl)amine hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding amine intermediate. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound. For instance, the use of catalytic asymmetric synthesis has been explored to enhance enantioselectivity, which is crucial for applications in chiral drug design.

In terms of pharmacological activity, studies have demonstrated that this compound exhibits potent activity against various biological targets. For example, research published in 2023 highlighted its ability to modulate G-protein coupled receptors (GPCRs), making it a promising candidate for treating conditions such as chronic pain and inflammation. Additionally, its interaction with serotonin reuptake transporters suggests potential applications in the development of antidepressant medications.

The structural versatility of FPA hydrochloride also lends itself to applications in materials science. Recent investigations have explored its use as a precursor in the synthesis of advanced polymers and nanoparticles. These materials exhibit enhanced mechanical properties and biocompatibility, making them suitable for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

From an environmental standpoint, the ecological impact of [(3-Fluorophenyl)methyl](prop-2-en-1-yl)amine hydrochloride has been a topic of recent research. Studies have shown that under certain conditions, the compound undergoes rapid biodegradation, reducing its persistence in aquatic environments. This finding is particularly relevant for industries engaged in chemical manufacturing, as it aligns with global efforts to promote sustainable practices.

In conclusion, [(3-Fluorophenyl)methyl](prop-2-en-1-yli)amine hydrochloride, CAS number 1240569-14-, represents a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of science and technology.